Cas no 1805356-66-4 (2-Cyano-4-(difluoromethyl)-6-fluoro-3-nitropyridine)

• Product Name: 2-Cyano-4-(difluoromethyl)-6-fluoro-3-nitropyridine
• CAS No: 1805356-66-4
• MF: C₇H₂F₃N₃O₂
• MW: 217.104891300201
• CID: 4874458
• Update Time: 2025-05-23

2-Cyano-4-(difluoromethyl)-6-fluoro-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-6-fluoro-3-nitropyridine

• Inchi： 1S/C7H2F3N3O2/c8-5-1-3(7(9)10)6(13(14)15)4(2-11)12-5/h1,7H
• InChI Key： DBRQYFBDEJGHQP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C#N)C=1[N+](=O)[O-])F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 1.8
• Topological Polar Surface Area: 82.5

Additional information on 2-Cyano-4-(difluoromethyl)-6-fluoro-3-nitropyridine

Comprehensive Overview of 2-Cyano-4-(difluoromethyl)-6-fluoro-3-nitropyridine (CAS No. 1805356-66-4)

2-Cyano-4-(difluoromethyl)-6-fluoro-3-nitropyridine (CAS No. 1805356-66-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound belongs to the nitropyridine family, which is known for its versatile applications in synthesizing bioactive molecules. The presence of functional groups such as cyano, difluoromethyl, and nitro enhances its reactivity, making it a valuable intermediate in modern chemical synthesis.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their unique properties, such as improved metabolic stability and enhanced binding affinity in drug design. Researchers are particularly interested in 2-Cyano-4-(difluoromethyl)-6-fluoro-3-nitropyridine for its potential role in developing novel antimicrobial agents and herbicides. Its structural features align with the growing trend of incorporating fluorine atoms into bioactive compounds to optimize their efficacy and selectivity.

The synthesis of CAS No. 1805356-66-4 involves multi-step organic reactions, including halogenation, nitration, and cyanation. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. This compound’s stability under various conditions makes it suitable for scalable production, addressing the needs of industrial applications.

From an environmental perspective, the use of 2-Cyano-4-(difluoromethyl)-6-fluoro-3-nitropyridine in agrochemicals has sparked discussions about sustainable farming practices. Its potential to reduce the dosage of pesticides while maintaining effectiveness aligns with the global push for green chemistry and eco-friendly solutions. Companies are investing in research to explore its biodegradability and long-term environmental impact.

In the pharmaceutical sector, this compound is being investigated for its role in kinase inhibitors and anticancer drugs. The nitropyridine core serves as a scaffold for designing molecules that target specific enzymes or receptors. With the rise of personalized medicine, researchers are leveraging its structural flexibility to create tailored therapies for complex diseases.

For those searching for "nitropyridine derivatives uses" or "fluorinated pyridine synthesis," 2-Cyano-4-(difluoromethyl)-6-fluoro-3-nitropyridine represents a cutting-edge example of how functional group manipulation can lead to breakthroughs in multiple industries. Its applications extend beyond traditional chemistry, intersecting with emerging fields like nanotechnology and bioconjugation.

As the scientific community continues to explore the potential of CAS No. 1805356-66-4, collaborations between academia and industry are expected to accelerate its commercialization. Whether for crop protection, drug discovery, or advanced materials, this compound exemplifies the synergy between innovation and practicality in modern chemistry.